

Anisodamine Versus Atropine for Myopia Progression Control: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Anisodine

Cat. No.: B1228212

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

The escalating prevalence of myopia worldwide has intensified the search for effective interventions to slow its progression, particularly in children. Among the pharmacological agents investigated, atropine has emerged as a prominent treatment, with a substantial body of evidence supporting its efficacy. Anisodamine, another anticholinergic agent, has also been explored, primarily in China, for its potential in myopia control. This guide provides an objective comparison of anisodamine and atropine for myopia progression control, presenting available experimental data, detailing methodologies of key studies, and illustrating relevant signaling pathways.

Mechanism of Action

Both atropine and anisodamine are non-selective muscarinic acetylcholine receptor (mAChR) antagonists. Their therapeutic effect in myopia control is believed to stem from their influence on the retina, choroid, and sclera, rather than solely their cycloplegic effects on accommodation.


Atropine: The precise mechanism of atropine in myopia control is not fully elucidated but is thought to be multifactorial.^{[1][2]} It is hypothesized to act on mAChRs in the retina, potentially

modulating dopamine release, which is a known inhibitor of eye growth.[1] Furthermore, atropine may influence the sclera by inhibiting glycosaminoglycan synthesis and scleral fibroblast proliferation, thereby preventing the scleral thinning and axial elongation characteristic of myopia.[1][3] Recent studies also suggest that atropine can improve choroidal microcirculation and reduce scleral hypoxia, which are implicated in myopia development.[3][4]

Anisodamine: Anisodamine is also a mAChR antagonist.[5] Additionally, it has been identified as an $\alpha 1$ adrenergic receptor antagonist.[5] Its mechanism in myopia control is less understood than that of atropine. One study suggests that anisodamine may increase blood flow to the retina and choroid, which could have a protective effect against myopia progression.[6] Like atropine, its anticholinergic properties are presumed to play a role in modulating signaling pathways within the retina and sclera that govern eye growth.

Signaling Pathways

The signaling pathways involved in myopia are complex and involve communication from the retina to the sclera. Both atropine and anisodamine are thought to intervene in these pathways primarily through their interaction with muscarinic receptors.



[Click to download full resolution via product page](#)

Figure 1: Simplified signaling pathway for myopia control by atropine and anisodamine.

Experimental Data: Efficacy in Myopia Progression Control

Direct head-to-head clinical trials comparing anisodamine and atropine for myopia progression are scarce. The available data is largely from separate studies with differing methodologies.

Table 1: Change in Spherical Equivalent Refraction (SER) (Diopters/Year)

Treatment	Concentration	Study Population	Duration	Mean Annual SER Change (D)	Control/Placebo Group SER Change (D)
Atropine	1%	Myopic Children	2 years	-0.50[5]	-0.93[5]
Atropine	0.5%	Myopic Children	5 years	-1.98[7]	-
Atropine	0.1%	Myopic Children	5 years	-1.83[7]	-
Atropine	0.05%	Myopic Children	2 years	-0.55 (vs placebo)[8]	-
Atropine	0.025%	Myopic Children	2 years	-0.30 (vs placebo)[8]	-
Atropine	0.01%	Myopic Children	5 years	-1.38[7]	-
Atropine	0.01%	Myopic Children	2 years	-0.27 (vs placebo)[8]	-0.81[9]
Atropine	0.01%	Myopic Children (US)	2 years	-0.82[10]	-0.80[10]
Racemic Anisodamine + DIMS lenses	-	Myopic Adolescents	1 year	-0.31 (vs DIMS alone) [7]	-
Racemic Anisodamine + OK lenses	-	Myopic Adolescents	1 year	-0.11 (vs OK alone)[7]	-

Table 2: Change in Axial Length (AL) (mm/Year)


Treatment	Concentration	Study Population	Duration	Mean Annual AL Change (mm)	Control/Placebo Group AL Change (mm)
Atropine	1%	Myopic Children	2 years	Not significantly different from control after 2 years[5]	0.45[5]
Atropine	0.5%	Myopic Children	5 years	0.87[7]	-
Atropine	0.1%	Myopic Children	5 years	0.85[7]	-
Atropine	0.05%	Myopic Children	1 year	0.20[6]	0.41[6]
Atropine	0.025%	Myopic Children	1 year	0.29[6]	0.41[6]
Atropine	0.01%	Myopic Children	5 years	0.75[7]	-
Atropine	0.01%	Myopic Children	1 year	0.36[6]	0.41[6]
Atropine	0.01%	Myopic Children (US)	2 years	No significant difference from placebo[10]	-
Racemic Anisodamine + DIMS lenses	-	Myopic Adolescents	1 year	0.31[7]	-
Racemic Anisodamine + OK lenses	-	Myopic Adolescents	1 year	0.11[7]	-

Experimental Protocols

Detailed methodologies are crucial for the interpretation and comparison of clinical trial data.

Atropine Treatment for Myopia (ATOM) Studies (Representative Atropine Trials)

- Study Design: Randomized, double-masked clinical trials.
- Participants: Children aged 6-12 years with myopia of at least -1.0 D.
- Intervention: Daily instillation of atropine eye drops at varying concentrations (e.g., 0.01%, 0.1%, 0.5%) or placebo.
- Primary Outcome Measures: Change in spherical equivalent refraction (measured by cycloplegic autorefraction) and change in axial length (measured by optical biometry).
- Follow-up: Typically 2-5 years.



[Click to download full resolution via product page](#)

Figure 2: General experimental workflow for atropine clinical trials.

Racemic Anisodamine in Combination with Optical Methods Study

- Study Design: A study evaluating different myopia correction methods.
- Participants: 145 myopic adolescents aged 8 to 15 years.
- Intervention Groups:
 - Group A: Defocus Incorporated Multiple Segments (DIMS) spectacle lenses alone.

- Group B: Orthokeratology (OK) lenses alone.
- Group C: DIMS spectacle lenses combined with racemic anisodamine eye drops.
- Group D: OK lenses combined with racemic anisodamine eye drops.
- Primary Outcome Measures: Axial length and spherical equivalent refraction (SER) measured at baseline and at the 12-month follow-up.

Adverse Effects

The side effect profile is a critical consideration in the long-term management of childhood myopia.

Atropine: The most common side effects of atropine are dose-dependent and include photophobia (light sensitivity) due to mydriasis (pupil dilation) and blurred near vision due to cycloplegia.^{[11][12]} Lower concentrations, such as 0.01%, are associated with minimal side effects.^{[11][12]} Systemic side effects are rare with topical administration but can include dry mouth, flushing, and tachycardia.^[13]

Anisodamine: Data on the side effects of topical anisodamine for myopia control is limited. One study comparing 5 g/L raceanisodamine eye drops to 10 g/L atropine sulfate eye gel for adolescent pseudomyopia found that the incidence of adverse reactions in the anisodamine group was significantly lower than in the atropine group. However, specific adverse events were not detailed.

Table 3: Comparison of Reported Adverse Effects

Adverse Effect	Atropine	Anisodamine
Ocular		
Photophobia	Common, dose-dependent[11] [12]	Less data available, potentially lower than higher concentration atropine
Blurred Near Vision	Common, dose-dependent[11] [12]	Less data available
Allergic Reaction	Possible[13]	Data not available
Systemic (Rare)		
Dry Mouth	Possible[13]	Data not available
Flushing	Possible[13]	Data not available
Tachycardia	Possible[13]	Data not available

Discussion and Future Directions

Atropine, particularly at low concentrations, is currently the most evidence-based pharmacological treatment for myopia progression control. A dose-dependent effect has been observed, with higher concentrations showing greater efficacy but also more significant side effects.[8][9][14] The optimal concentration that balances efficacy and tolerability is still under investigation, with some studies suggesting 0.05% may be more effective than 0.01%.[8][15] However, recent studies in the US have shown conflicting results for the efficacy of 0.01% atropine, highlighting the need for further research in diverse populations.[10]

Anisodamine shows promise as a potential alternative or adjunctive therapy for myopia control. The limited available data suggests it may enhance the effects of optical interventions and potentially have a more favorable side effect profile than higher concentrations of atropine. However, the lack of robust, large-scale, head-to-head comparative clinical trials is a significant limitation.

Future research should focus on:

- Conducting well-designed, randomized controlled trials directly comparing the efficacy and safety of various concentrations of anisodamine and atropine.
- Investigating the long-term safety and efficacy of anisodamine for myopia control.
- Elucidating the precise molecular mechanisms and signaling pathways through which both drugs exert their effects on the eye.

In conclusion, while atropine is a well-established treatment for myopia progression, anisodamine presents an intriguing area for further investigation. More rigorous comparative studies are essential to fully understand its potential role in the clinical management of myopia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. reviewofmm.com](https://reviewofmm.com) [reviewofmm.com]
- [2. cgeo-journal.org](https://cgeo-journal.org) [cgeo-journal.org]
- [3. researchgate.net](https://researchgate.net) [researchgate.net]
- [4. The role of atropine in myopia control: insights into choroidal and scleral mechanisms - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [5. researchgate.net](https://researchgate.net) [researchgate.net]
- [6. Anisodamine increases blood flow to the retina-choroid and protects retinal and pancreatic cells against lipid peroxidation - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [7. Effects of racemic anisodamine in combination with orthokeratology and defocus incorporated multiple segment spectacle lenses for myopia control in adolescents - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [8. Atropine dose comparison shows a clear winner for myopia control - Insight](#) [insightnews.com.au]
- [9. Frontiers | Comparison of different concentrations atropine in controlling children and adolescent myopia: an umbrella review of systematic reviews and meta-analyses](#)

[\[frontiersin.org\]](https://frontiersin.org)

- 10. Low-Dose 0.01% Atropine Eye Drops vs Placebo for Myopia Control: A Randomized Clinical Trial - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 11. [reviewofmm.com](https://www.reviewofmm.com) [\[reviewofmm.com\]](https://www.reviewofmm.com)
- 12. Side effects of topical atropine 0.05% compared to 0.01% for myopia control in German school children: a pilot study - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 13. Systemic side effects of atropine eye drops | Myopia Profile [\[myopiaprofile.com\]](https://myopiaprofile.com)
- 14. iovs.arvojournals.org [\[iovs.arvojournals.org\]](https://iovs.arvojournals.org)
- 15. aao.org [\[aao.org\]](https://aao.org)
- To cite this document: BenchChem. [Anisodamine Versus Atropine for Myopia Progression Control: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1228212/docs#anisodamine-versus-atropine-for-myopia-progression-control-a-comparative-guide\]](https://www.benchchem.com/product/b1228212/docs#anisodamine-versus-atropine-for-myopia-progression-control-a-comparative-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check